Cas no 896326-08-2 (N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product name: N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896326-08-2
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6569409

N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• Acetamide, N-(2,4-dimethylphenyl)-2-[(4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-

• Inchi： 1S/C17H16N4O2S/c1-11-6-7-13(12(2)9-11)18-15(22)10-24-16-19-14-5-3-4-8-21(14)17(23)20-16/h3-9H,10H2,1-2H3,(H,18,22)
• InChI Key： OTCUQOZTOAOKBE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Research Brief on N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS: 896326-08-2)

N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS: 896326-08-2) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrido[1,2-a][1,3,5]triazine scaffold, has shown promising biological activities, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent in oncology, inflammation, and infectious diseases, making it a subject of significant interest for researchers and pharmaceutical developers.

The synthesis of N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide involves a multi-step process, starting with the condensation of 2-aminopyridine derivatives with carbonyl compounds to form the pyrido[1,2-a][1,3,5]triazine core. Subsequent functionalization with a thioacetamide moiety and a 2,4-dimethylphenyl group yields the final product. The compound's structural features, including the presence of a sulfanyl linkage and an acetamide group, contribute to its ability to interact with biological targets, such as kinases and transcription factors, with high specificity.

Recent preclinical studies have demonstrated that N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide exhibits potent inhibitory effects on key signaling pathways involved in cancer progression. For instance, it has been shown to suppress the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. Additionally, the compound has displayed anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models of inflammation. These findings suggest its potential as a dual-targeting agent for both cancer and inflammatory disorders.

In the context of infectious diseases, N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide has been investigated for its antimicrobial activity. Preliminary data indicate that it can disrupt bacterial biofilm formation and inhibit the growth of drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve interference with bacterial quorum sensing and cell wall synthesis, highlighting its potential as a novel antibiotic candidate.

Despite these promising results, challenges remain in the development of N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Current research efforts are focused on structural modifications to improve the compound's pharmacokinetic properties and reduce toxicity, while maintaining its biological activity.

In conclusion, N-(2,4-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS: 896326-08-2) represents a promising scaffold for the development of new therapeutics in oncology, inflammation, and infectious diseases. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further investigation. Future studies should prioritize translational research to evaluate its efficacy and safety in animal models and, ultimately, clinical trials.